Cas no 121353-89-7 (1-[(2R,3S,5S)-3-Fluoro-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione)

• Product Name: 1-[(2R,3S,5S)-3-Fluoro-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• CAS No: 121353-89-7
• MF: C₁₀H₁₃FN₂O₄
• MW: 244.219626188278
• CID: 2661537
• PubChem ID: 452079
• Update Time: 2024-02-29

1-[(2R,3S,5S)-3-Fluoro-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-2,3-dideoxy-β-D-threo-pentofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione
• 2'β-Fluoro-3'-deoxythymidine
• 1-(2,3-Dideoxy-2-fluoro-β-D-threo-pentofuranosyl)thymine
• NSC639426
• 5Me,2'F-dd-araU
• 2'beta-Fluoro-3'-deoxythymidine
• thymine, 1-(2,3-dideoxy-2-fluoro-?-D-theropentofuranosyl)-
• 1-(2',3'-Dideoxy-2'-fluoro-.beta.-D-threo-pentofuranosyl)thymine
• 1-[(2R,3S,5S)-3-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• 1-[(2R,3S,5S)-3-Fluoro-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione

• Inchi： 1S/C10H13FN2O4/c1-5-3-13(10(16)12-8(5)15)9-7(11)2-6(4-14)17-9/h3,6-7,9,14H,2,4H2,1H3,(H,12,15,16)/t6-,7-,9+/m0/s1
• InChI Key： NPHYUIHLLMXOFR-ACLDMZEESA-N
• SMILES： F[C@H]1C[C@@H](CO)O[C@H]1N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 244.08593506g/mol
• Monoisotopic Mass: 244.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides